Cas no 941968-38-3 (N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide)

N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide is a synthetic organic compound featuring a carboxamide linkage between an indole moiety and a 2,6-dimethylpiperidine scaffold. This structure confers potential utility in medicinal chemistry, particularly as a precursor or intermediate in the development of bioactive molecules. The indole group is known for its prevalence in pharmacologically active compounds, while the dimethylpiperidine component may enhance steric and electronic properties, influencing binding affinity or metabolic stability. The compound’s modular design allows for further functionalization, making it a versatile candidate for research in drug discovery and biochemical studies. Its well-defined synthetic pathway ensures reproducibility for experimental applications.

N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide structure

941968-38-3 structure

Product Name:N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide

CAS No:941968-38-3

MF:C₁₆H₂₁N₃O

MW:271.357443571091

CID:5502837

Update Time:2025-06-07

N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide
- Inchi： 1S/C16H21N3O/c1-11-6-5-7-12(2)19(11)16(20)18-15-10-17-14-9-4-3-8-13(14)15/h3-4,8-12,17H,5-7H2,1-2H3,(H,18,20)
- InChI Key： ZJJQEGRGFHAJNY-UHFFFAOYSA-N
- SMILES： N1(C(NC2C3=C(NC=2)C=CC=C3)=O)C(C)CCCC1C

N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2740-0035-2μmol	N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide	941968-38-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2740-0035-5μmol	N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide	941968-38-3	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2740-0035-10μmol	N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide	941968-38-3	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2740-0035-20μmol	N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide	941968-38-3	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2740-0035-1mg	N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide	941968-38-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2740-0035-2mg	N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide	941968-38-3	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2740-0035-3mg	N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide	941968-38-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2740-0035-4mg	N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide	941968-38-3	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2740-0035-5mg	N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide	941968-38-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2740-0035-10mg	N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide	941968-38-3	90%+	10mg	$79.0	2023-05-16

N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide

N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide: A Comprehensive Overview

The compound N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide (CAS No. 941968-38-3) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of carboxamides and features a unique combination of an indole moiety and a substituted piperidine ring. The indole group, known for its aromaticity and versatility, plays a crucial role in determining the compound's biological activity and chemical reactivity. The piperidine ring, substituted with two methyl groups at the 2 and 6 positions, adds rigidity and enhances the molecule's stability. Together, these structural elements contribute to the compound's intriguing properties and make it a subject of interest in contemporary research.

Recent studies have highlighted the potential of N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide as a promising candidate in drug discovery. Researchers have explored its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases including cancer, inflammation, and neurodegenerative disorders. The indole moiety in the molecule is particularly significant due to its ability to interact with aromatic regions of proteins, facilitating specific binding interactions that are critical for therapeutic activity.

One of the most notable advancements in understanding this compound is its role in targeted drug delivery systems. Scientists have investigated its potential as a carrier for delivering therapeutic agents to specific tissues or cells. The methyl-substituted piperidine ring enhances the molecule's lipophilicity, making it an ideal candidate for encapsulating hydrophobic drugs or imaging agents. This property has opened new avenues for its application in nanotechnology-based drug delivery systems, where precise targeting and controlled release are essential.

In addition to its therapeutic applications, N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide has also been studied for its catalytic properties. Researchers have demonstrated that this compound can act as an efficient organocatalyst in asymmetric synthesis reactions. Its ability to stabilize transition states through hydrogen bonding and steric interactions makes it a valuable tool in organic synthesis. This has led to its use in synthesizing complex natural products and bioactive molecules with high enantioselectivity.

The synthesis of N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the preparation of the indole derivative, followed by coupling reactions to introduce the piperidine ring and methyl substituents. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize these steps, resulting in higher yields and improved purity of the final product.

From a pharmacokinetic perspective, N-(1H-indol-3-yl)-2,6-dimethylpiperidine-1-carboxamide exhibits favorable absorption profiles in preclinical models. Studies have shown that its lipophilic nature enhances its ability to cross biological membranes, making it suitable for oral administration. However, further research is required to fully understand its metabolism and excretion pathways in humans.

In conclusion, N-(1H-indol-3-yl)-2,6-dimethylpiperidine